Cas no 931115-93-4 (5-iodo-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5-iodo-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 931115-93-4
• MF: C₉H₁₁IN₄
• MW: 302.114913225174
• CID: 6782684
• PubChem ID: 58279576
• Update Time: 2024-04-26

5-iodo-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• DB-129357
• 931115-93-4
• 4-amino-5-iodo-7-isopropylpyrrolo[2,3-d]pyrimidine
• SCHEMBL1783992
• GTKJRPBCSQINJN-UHFFFAOYSA-N
• TQR0203
• 5-iodo-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CS-0529291

• Inchi： 1S/C9H11IN4/c1-5(2)14-3-6(10)7-8(11)12-4-13-9(7)14/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： GTKJRPBCSQINJN-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=C(N)N=CN=2)C(C)C

Computed Properties

• Exact Mass: 302.00284g/mol
• Monoisotopic Mass: 302.00284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų